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Compound of Interest

Compound Name: Methyl 6-methyl-3-oxoheptanoate
CAS No.: 104214-14-4
Cat. No.: B3022303
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 6-methyl-3-
oxoheptanoate, a versatile 3-keto ester of significant interest in organic synthesis and
medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not
just procedural steps, but a deeper understanding of the causality behind experimental
choices, ensuring both technical accuracy and field-proven insights.

Chemical Identity and Synonyms

Methyl 6-methyl-3-oxoheptanoate is a branched-chain fatty acid ester. Its core chemical
structure and nomenclature are fundamental to its application and study.

A primary identifier for any chemical compound is its CAS Registry Number, which for Methyl
6-methyl-3-oxoheptanoate is 104214-14-4.[1] This unique numerical identifier is assigned by
the Chemical Abstracts Service and ensures unambiguous identification in databases and
literature.
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The systematic IUPAC name for this compound is methyl 6-methyl-3-oxoheptanoate.[2] This
name precisely describes the molecular structure: a heptanoate chain with a methyl ester at
one end, a ketone (oxo group) at the third carbon, and a methyl group at the sixth carbon.

Beyond its systematic name, several synonyms are used in commercial and research contexts.
These include:

e Heptanoic acid, 6-methyl-3-oxo-, methyl ester[1]
e 6-Methyl-3-0xo-heptanoic acid methyl ester[1]

Understanding these synonyms is crucial for comprehensive literature searches and sourcing
of the compound.

Table 1: Core Chemical Identifiers

Identifier Value Source

CAS Registry Number 104214-14-4 Pharmaffiliates[1]
methyl 6-methyl-3-

IUPAC Name Benchchem][?2]
oxoheptanoate

Molecular Formula CoH1603 Pharmaffiliates[1]

Molecular Weight 172.22 g/mol Pharmaffiliates[1]
OYOAQGPOQKYOMS-

InChl Key Benchchem|[?2]

UHFFFAOYSA-N

Physicochemical Properties and Structural
Elucidation

The dual functionality of a ketone and an ester group in Methyl 6-methyl-3-oxoheptanoate
dictates its chemical reactivity and physical properties. As a 3-keto ester, it exhibits keto-enol
tautomerism, a dynamic equilibrium that influences its spectroscopic signature and reactivity.

Keto-Enol Tautomerism
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The presence of a-hydrogens (hydrogens on the carbon between the two carbonyl groups)
allows for the formation of an enol tautomer. This equilibrium is a key characteristic of 3-keto
esters and is influenced by factors such as solvent polarity and temperature.
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Caption: Keto-enol tautomerism in a generic (3-keto ester.

This tautomerism is directly observable in spectroscopic analyses, particularly NMR, where
distinct signals for both the keto and enol forms can often be resolved.

Spectroscopic Characterization

The structural elucidation of Methyl 6-methyl-3-oxoheptanoate relies on a combination of
spectroscopic techniques. While specific experimental spectra for this exact compound are not
publicly available, the expected spectral features can be predicted based on its structure and
data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
isobutyl group (a doublet for the two methyl groups and a multiplet for the methine proton), a
singlet for the ester methyl group, and signals for the methylene protons. The a-protons in
the keto form would appear as a singlet, while the vinylic proton of the enol form would
appear at a more downfield chemical shift.

e 13C NMR: The carbon NMR would distinctly show two carbonyl carbons (one for the ketone
and one for the ester), the ester methyl carbon, and the carbons of the isobutyl group.[2]
Two-dimensional NMR techniques like HSQC and HMBC can be employed to confirm the
connectivity between protons and carbons for unambiguous structural assignment.[2]

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit characteristic absorption bands for the functional groups present.
For the keto form, two distinct C=0 stretching bands are expected, one for the ketone and one
for the ester. The enol form would show a broader O-H stretch and a C=C stretching band, with
a shift in the C=0 band due to conjugation.

Mass Spectrometry (MS):

Mass spectrometry is a critical tool for confirming the molecular weight and elemental
composition of the molecule.[2] High-resolution mass spectrometry (HRMS) can provide a
highly accurate mass measurement, confirming the molecular formula of CoH160s.

Synthesis and Purification

The synthesis of 3-keto esters like Methyl 6-methyl-3-oxoheptanoate is a well-established
area of organic chemistry. Classical methods often involve condensation reactions.

Synthetic Approaches: The Claisen Condensation

A primary route for the synthesis of [3-keto esters is the Claisen condensation. This reaction
involves the base-catalyzed condensation of two ester molecules. For a compound like Methyl
6-methyl-3-oxoheptanoate, a "crossed" Claisen condensation would be employed, reacting
an ester with enolizable a-hydrogens with one that does not.
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A plausible synthetic route would involve the reaction of methyl isovalerate (methyl 3-
methylbutanoate) with methyl acetate in the presence of a strong base like sodium methoxide.

Reactants Reaction Conditions
[Methyl Isovalerate) [Methyl Acetate) [Strong Base (e.g., Sodium MethoxideD [Anhydrous Solvent (e.g., TolueneD
Process /

Claisen Condensation

Acidic Work-up

Gurification (e.g., Distillation/Chromatographya

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 6-methyl-3-oxoheptanoate via Claisen
condensation.

Representative Experimental Protocol (Adapted from a
similar synthesis)

The following protocol is adapted from the synthesis of a structurally similar compound and
serves as a representative methodology.

Materials:
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» Methyl isovalerate

e Methyl acetate

e Sodium methoxide

e Anhydrous toluene

« Dilute hydrochloric acid

» Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate
Procedure:

e Reaction Setup: A dry, three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)
is charged with sodium methoxide and anhydrous toluene.

o Addition of Reactants: A mixture of methyl isovalerate and methyl acetate is added dropwise
to the stirred suspension of the base at a controlled temperature.

o Reaction: The reaction mixture is heated to reflux for several hours to drive the condensation
to completion. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: After cooling to room temperature, the reaction is quenched by the slow addition of
dilute hydrochloric acid until the mixture is acidic. The organic layer is separated, and the
agueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

e Washing: The combined organic layers are washed sequentially with saturated sodium
bicarbonate solution, water, and brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
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 Purification: The crude product is purified by vacuum distillation or column chromatography
on silica gel to yield pure Methyl 6-methyl-3-oxoheptanoate.

Applications in Research and Drug Development

The chemical architecture of Methyl 6-methyl-3-oxoheptanoate, with its reactive [3-keto ester
moiety, makes it a valuable building block in organic synthesis, particularly for the construction
of more complex molecules in medicinal chemistry.[2]

Synthesis of Heterocyclic Scaffolds

The bifunctional nature of this compound allows it to be a key precursor in the synthesis of
various heterocyclic compounds, which are prevalent in many biologically active molecules. For
instance, -keto esters are common starting materials for the synthesis of:

e Quinolines: These can be synthesized through condensation reactions with anilines.
Quinolines are a core structure in many kinase inhibitors.

o Pyridopyrimidinones: These can be formed by the condensation of a -keto ester with an
aminopyridine derivative.[2] Pyridopyrimidinones exhibit a range of pharmacological
properties.

Chiral Intermediates

The ketone group in Methyl 6-methyl-3-oxoheptanoate can be stereoselectively reduced to a
hydroxyl group, a process known as asymmetric hydrogenation.[2] This transformation yields
chiral methyl 6-methyl-3-hydroxyheptanoate, a valuable intermediate for the synthesis of
enantiomerically pure pharmaceuticals where stereochemistry is critical for biological activity.[2]

Relevance in Toxicological and Food Safety Research

Interestingly, this compound has been identified as a stable product from the reaction of certain
food additives with amine compounds.[2] This has led to its inclusion in studies investigating
the cyto- and genotoxicity of such reaction products, highlighting its importance in the fields of
toxicology and food safety.[2]

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling
Methyl 6-methyl-3-oxoheptanoate. While a specific safety data sheet (SDS) for this
compound is not widely available, general guidelines for handling B-keto esters and related
aliphatic esters should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

o Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of
vapors.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
strong oxidizing agents and bases. For long-term stability, storage at —20°C under an inert
atmosphere is recommended to prevent hydrolysis.[2]

o First Aid: In case of skin contact, wash immediately with plenty of soap and water. If inhaled,
move to fresh air. In case of eye contact, rinse cautiously with water for several minutes.
Seek medical attention if irritation persists.

Conclusion

Methyl 6-methyl-3-oxoheptanoate is a valuable and versatile chemical intermediate with
significant potential in synthetic and medicinal chemistry. Its utility as a building block for
complex heterocyclic structures and chiral molecules underscores its importance for
researchers and professionals in drug discovery and development. A thorough understanding
of its chemical properties, synthetic routes, and handling requirements is essential for its
effective and safe application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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